Cas no 946317-19-7 (N-2-(2,3-dihydro-1H-indol-1-yl)-2-4-(dimethylamino)phenylethyl-3-fluorobenzene-1-sulfonamide)

• Product Name: N-2-(2,3-dihydro-1H-indol-1-yl)-2-4-(dimethylamino)phenylethyl-3-fluorobenzene-1-sulfonamide
• CAS No: 946317-19-7
• MF: C₂₄H₂₆FN₃O₂S
• MW: 439.545547962189
• CID: 5514094
• Update Time: 2025-07-15

N-2-(2,3-dihydro-1H-indol-1-yl)-2-4-(dimethylamino)phenylethyl-3-fluorobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, N-[2-(2,3-dihydro-1H-indol-1-yl)-2-[4-(dimethylamino)phenyl]ethyl]-3-fluoro-
• N-2-(2,3-dihydro-1H-indol-1-yl)-2-4-(dimethylamino)phenylethyl-3-fluorobenzene-1-sulfonamide

• Inchi： 1S/C24H26FN3O2S/c1-27(2)21-12-10-19(11-13-21)24(28-15-14-18-6-3-4-9-23(18)28)17-26-31(29,30)22-8-5-7-20(25)16-22/h3-13,16,24,26H,14-15,17H2,1-2H3
• InChI Key： LYOROPBQUWGBGQ-UHFFFAOYSA-N
• SMILES： C1(S(NCC(N2C3=C(C=CC=C3)CC2)C2=CC=C(N(C)C)C=C2)(=O)=O)=CC=CC(F)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on N-2-(2,3-dihydro-1H-indol-1-yl)-2-4-(dimethylamino)phenylethyl-3-fluorobenzene-1-sulfonamide

Comprehensive Analysis of N-2-(2,3-dihydro-1H-indol-1-yl)-2-4-(dimethylamino)phenylethyl-3-fluorobenzene-1-sulfonamide (CAS 946317-19-7)

The compound N-2-(2,3-dihydro-1H-indol-1-yl)-2-4-(dimethylamino)phenylethyl-3-fluorobenzene-1-sulfonamide (CAS 946317-19-7) is a highly specialized sulfonamide derivative with a unique structural framework. Its molecular architecture combines a dihydroindole moiety, a dimethylaminophenyl group, and a fluorobenzene sulfonamide backbone, making it a subject of significant interest in pharmaceutical and biochemical research. Researchers are increasingly exploring its potential applications in targeted therapies, particularly due to its selective binding properties and modulatory effects on specific biological pathways.

In recent years, the demand for sulfonamide-based compounds has surged, driven by their versatility in drug development. The presence of a fluorine atom in N-2-(2,3-dihydro-1H-indol-1-yl)-2-4-(dimethylamino)phenylethyl-3-fluorobenzene-1-sulfonamide enhances its metabolic stability and bioavailability, addressing common challenges in small-molecule therapeutics. This aligns with current trends in precision medicine, where researchers prioritize compounds with optimized pharmacokinetic profiles. Additionally, the dimethylamino group contributes to its solubility and interaction with cellular targets, a feature often highlighted in structure-activity relationship (SAR) studies.

The synthesis of CAS 946317-19-7 involves multi-step organic reactions, including sulfonylation and amine coupling, which are critical for achieving high purity and yield. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize this compound, ensuring compliance with rigorous quality standards. Its molecular weight (approximately 427.5 g/mol) and logP value (indicative of lipophilicity) further underscore its suitability for drug discovery pipelines, particularly in oncology and neurology.

From a commercial perspective, N-2-(2,3-dihydro-1H-indol-1-yl)-2-4-(dimethylamino)phenylethyl-3-fluorobenzene-1-sulfonamide is often sought after by contract research organizations (CROs) and pharmaceutical innovators. Its CAS registry number (946317-19-7) serves as a key identifier in global chemical databases, facilitating procurement and regulatory compliance. As the industry shifts toward AI-driven drug design, this compound’s structural features are frequently modeled in in silico platforms to predict novel analogs with enhanced efficacy.

Environmental and safety considerations for CAS 946317-19-7 are also paramount. While not classified as hazardous, proper handling protocols—such as the use of personal protective equipment (PPE)—are recommended during laboratory work. The compound’s stability under ambient conditions and compatibility with common solvents like DMSO and methanol make it a practical choice for experimental workflows. These attributes resonate with the growing emphasis on green chemistry and sustainable research practices.

In conclusion, N-2-(2,3-dihydro-1H-indol-1-yl)-2-4-(dimethylamino)phenylethyl-3-fluorobenzene-1-sulfonamide represents a compelling case study in modern medicinal chemistry. Its multifunctional design, combined with emerging applications in high-throughput screening and biomarker research, positions it as a valuable asset for scientific advancement. Future studies may explore its role in epigenetic modulation or receptor tyrosine kinase inhibition, further expanding its therapeutic potential.